N-Biotinyl-12-aminododecanoic Acid
N-Biotinyl-12-aminododecanoic Acid
Brand Name:
Vulcanchem
CAS No.:
135447-73-3
VCID:
VC0015032
InChI:
InChI=1S/C22H39N3O4S/c26-19(13-10-9-12-18-21-17(16-30-18)24-22(29)25-21)23-15-11-7-5-3-1-2-4-6-8-14-20(27)28/h17-18,21H,1-16H2,(H,23,26)(H,27,28)(H2,24,25,29)/t17-,18-,21-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)NCCCCCCCCCCCC(=O)O)NC(=O)N2
Molecular Formula:
C22H39N3O4S
Molecular Weight:
441.6 g/mol
N-Biotinyl-12-aminododecanoic Acid
CAS No.: 135447-73-3
Reference Standards
VCID: VC0015032
Molecular Formula: C22H39N3O4S
Molecular Weight: 441.6 g/mol
| CAS No. | 135447-73-3 |
|---|---|
| Product Name | N-Biotinyl-12-aminododecanoic Acid |
| Molecular Formula | C22H39N3O4S |
| Molecular Weight | 441.6 g/mol |
| IUPAC Name | 12-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]dodecanoic acid |
| Standard InChI | InChI=1S/C22H39N3O4S/c26-19(13-10-9-12-18-21-17(16-30-18)24-22(29)25-21)23-15-11-7-5-3-1-2-4-6-8-14-20(27)28/h17-18,21H,1-16H2,(H,23,26)(H,27,28)(H2,24,25,29)/t17-,18-,21-/m0/s1 |
| Standard InChIKey | ALIFRMFPRBTNNH-WFXMLNOXSA-N |
| Isomeric SMILES | C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCCCCCCCCCCC(=O)O)NC(=O)N2 |
| SMILES | C1C2C(C(S1)CCCCC(=O)NCCCCCCCCCCCC(=O)O)NC(=O)N2 |
| Canonical SMILES | C1C2C(C(S1)CCCCC(=O)NCCCCCCCCCCCC(=O)O)NC(=O)N2 |
| Synonyms | 12-[[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]dodecanoic Acid; |
| PubChem Compound | 20660405 |
| Last Modified | Nov 11 2021 |
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